Cas no 862810-87-5 (2,6-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide)

• Product Name: 2,6-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide
• CAS No: 862810-87-5
• MF: C₂₀H₁₄F₂N₄O₂
• MW: 380.347570896149
• CID: 5970704
• PubChem ID: 7080277
• Update Time: 2025-06-13

2,6-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide
• Benzamide, 2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-
• 862810-87-5
• HMS1901I04
• 2,6-bis(fluoranyl)-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxy-phenyl)benzamide
• 2,6-difluoro-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)benzamide
• AKOS002055269
• 2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)benzamide
• NCGC00135442-01
• CHEMBL1449324
• 2,6-difluoro-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxy-phenyl)benzamide
• 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide
• SR-01000907629
• ZINC04033149
• SR-01000907629-1
• F0657-0265
• G856-0370
• BDBM40752
• cid_7080277
• UNM000003660701
• 2,6-difluoro-N-[5-(2-imidazo[1,2-a]pyrimidinyl)-2-methoxyphenyl]benzamide

• Inchi： 1S/C20H14F2N4O2/c1-28-17-7-6-12(16-11-26-9-3-8-23-20(26)25-16)10-15(17)24-19(27)18-13(21)4-2-5-14(18)22/h2-11H,1H3,(H,24,27)
• InChI Key： AYRXIDNIFRECGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)N=CC=C3)=CC=C1OC)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 380.10848203g/mol
• Monoisotopic Mass: 380.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 10.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,6-difluoro-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methoxyphenyl)benzamide

Comprehensive Overview of 2,6-Difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS No. 862810-87-5)

2,6-Difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS No. 862810-87-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[1,2-a]pyrimidine core and difluorobenzamide moiety, is a subject of ongoing studies due to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity with various biological targets, which could pave the way for novel therapeutics.

The structural complexity of 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide makes it a valuable candidate for investigating small-molecule inhibitors and kinase modulation. Its fluorinated aromatic components enhance its metabolic stability and bioavailability, which are critical factors in the design of modern pharmaceuticals. Recent trends in drug development emphasize the importance of fluorine-containing compounds, as they often exhibit improved pharmacokinetic properties. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

In addition to its pharmaceutical potential, CAS No. 862810-87-5 is also a subject of interest in computational chemistry and molecular modeling. Advanced techniques such as docking simulations and QSAR studies are frequently employed to predict its behavior in biological systems. These methodologies are highly relevant to current discussions about AI-driven drug discovery, a hot topic in both academic and industrial circles. The integration of machine learning and cheminformatics has revolutionized the way researchers approach compound optimization, and 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide serves as an excellent case study for these innovations.

Another area where this compound is gaining traction is in the study of heterocyclic chemistry. The imidazo[1,2-a]pyrimidine scaffold is known for its versatility in forming hydrogen bonds and π-π interactions, making it a privileged structure in drug design. This has led to increased searches for imidazole derivatives and pyrimidine-based drugs, reflecting the broader interest in fragment-based drug discovery. The compound's methoxyphenyl group further enhances its potential as a bioisostere, a concept widely explored in medicinal chemistry to improve drug efficacy and reduce side effects.

From a synthetic perspective, the preparation of 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide involves multi-step organic reactions, including cross-coupling and amide bond formation. These processes are frequently discussed in the context of green chemistry and sustainable synthesis, which are increasingly important to environmentally conscious researchers. The compound's fluorine atoms also highlight the role of halogenation strategies in modern synthetic routes, a topic that frequently appears in literature searches related to organic synthesis optimization.

In summary, 2,6-difluoro-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)benzamide (CAS No. 862810-87-5) represents a fascinating intersection of medicinal chemistry, computational biology, and synthetic organic chemistry. Its structural features and potential applications align with several trending topics in scientific research, including AI in drug discovery, fluorinated pharmaceuticals, and sustainable synthesis. As the demand for innovative therapeutics continues to grow, this compound is poised to remain a key player in the advancement of small-molecule drug development.